Cas no 2228992-03-6 (4-(5-Bromo-3-nitropyridin-2-yl)butan-2-one)

4-(5-Bromo-3-nitropyridin-2-yl)butan-2-one is a brominated and nitrated pyridine derivative with a ketone-functionalized side chain. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both bromo and nitro substituents on the pyridine ring enhances its reactivity, enabling selective functionalization through cross-coupling or nucleophilic substitution reactions. The butan-2-one moiety further expands its utility as a building block for more complex molecular architectures. Its well-defined structure and high purity make it suitable for research and industrial applications requiring precise chemical modifications. Proper handling is advised due to its potential sensitivity.

4-(5-Bromo-3-nitropyridin-2-yl)butan-2-one structure

2228992-03-6 structure

Product Name:4-(5-Bromo-3-nitropyridin-2-yl)butan-2-one

CAS No:2228992-03-6

MF:C₉H₉BrN₂O₃

MW:273.083361387253

CID:5769767

PubChem ID:165643300

Update Time:2025-06-09

4-(5-Bromo-3-nitropyridin-2-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

- 4-(5-bromo-3-nitropyridin-2-yl)butan-2-one
- 2228992-03-6
- EN300-1922003
- 4-(5-Bromo-3-nitropyridin-2-yl)butan-2-one
- Inchi： 1S/C9H9BrN2O3/c1-6(13)2-3-8-9(12(14)15)4-7(10)5-11-8/h4-5H,2-3H2,1H3
- InChI Key： SMFFHCRXAQFTQV-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])CCC(C)=O

Computed Properties

Exact Mass: 271.97965g/mol
Monoisotopic Mass: 271.97965g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 75.8Å²

4-(5-Bromo-3-nitropyridin-2-yl)butan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1922003-0.05g	4-(5-bromo-3-nitropyridin-2-yl)butan-2-one	2228992-03-6	0.05g	$1152.0	2023-09-17
Enamine	EN300-1922003-0.1g	4-(5-bromo-3-nitropyridin-2-yl)butan-2-one	2228992-03-6	0.1g	$1207.0	2023-09-17
Enamine	EN300-1922003-0.25g	4-(5-bromo-3-nitropyridin-2-yl)butan-2-one	2228992-03-6	0.25g	$1262.0	2023-09-17
Enamine	EN300-1922003-0.5g	4-(5-bromo-3-nitropyridin-2-yl)butan-2-one	2228992-03-6	0.5g	$1316.0	2023-09-17
Enamine	EN300-1922003-1.0g	4-(5-bromo-3-nitropyridin-2-yl)butan-2-one	2228992-03-6	1g	$1371.0	2023-06-02
Enamine	EN300-1922003-2.5g	4-(5-bromo-3-nitropyridin-2-yl)butan-2-one	2228992-03-6	2.5g	$2688.0	2023-09-17
Enamine	EN300-1922003-5.0g	4-(5-bromo-3-nitropyridin-2-yl)butan-2-one	2228992-03-6	5g	$3977.0	2023-06-02
Enamine	EN300-1922003-10.0g	4-(5-bromo-3-nitropyridin-2-yl)butan-2-one	2228992-03-6	10g	$5897.0	2023-06-02
Enamine	EN300-1922003-1g	4-(5-bromo-3-nitropyridin-2-yl)butan-2-one	2228992-03-6	1g	$1371.0	2023-09-17
Enamine	EN300-1922003-5g	4-(5-bromo-3-nitropyridin-2-yl)butan-2-one	2228992-03-6	5g	$3977.0	2023-09-17